Cas no 2172219-25-7 (3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazole-4-amidocyclohexane-1-carboxylic acid)

• Product Name: 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazole-4-amidocyclohexane-1-carboxylic acid
• CAS No: 2172219-25-7
• MF: C₂₆H₂₅N₃O₅S
• MW: 491.55880522728
• CID: 6194267
• PubChem ID: 165544242
• Update Time: 2025-05-26

3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazole-4-amidocyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazole-4-amidocyclohexane-1-carboxylic acid
• EN300-1517448
• 2172219-25-7
• 3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,3-thiazole-4-amido]cyclohexane-1-carboxylic acid

• Inchi： 1S/C26H25N3O5S/c30-23(27-16-7-5-6-15(12-16)24(31)32)22-14-35-25(28-22)29-26(33)34-13-21-19-10-3-1-8-17(19)18-9-2-4-11-20(18)21/h1-4,8-11,14-16,21H,5-7,12-13H2,(H,27,30)(H,31,32)(H,28,29,33)
• InChI Key： ZXDNJYDKUDLJOJ-UHFFFAOYSA-N
• SMILES： S1C(NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=NC(=C1)C(NC1CCCC(C(=O)O)C1)=O

Computed Properties

• Exact Mass: 491.15149208g/mol
• Monoisotopic Mass: 491.15149208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 775
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 146Ų

Additional information on 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazole-4-amidocyclohexane-1-carboxylic acid

3-{(9H-Fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazole-4-amidocyclohexane-1-carboxylic Acid: A Comprehensive Overview

The compound 3-{(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazole-4-amidocyclohexane-1-carboxylic acid, identified by the CAS number 2172219-25-7, represents a significant advancement in the field of organic chemistry and drug discovery. This molecule, with its complex structure, has garnered attention due to its potential applications in therapeutic interventions and biochemical research.

The molecular structure of this compound is characterized by a cyclohexane ring substituted with a carboxylic acid group at position 1 and an amidine group at position 4. The amidine group is further modified with a fluorenylmethoxycarbonyl (Fmoc) protecting group, which is a common feature in peptide synthesis and solid-phase synthesis techniques. The presence of the Fmoc group suggests that this compound may play a role in peptide-based drug development or as an intermediate in the synthesis of more complex molecules.

Recent studies have highlighted the importance of thiazole-containing compounds in medicinal chemistry. Thiazoles are known for their diverse biological activities, including anti-inflammatory, antitumor, and antimicrobial properties. The integration of a thiazole ring into this compound's structure positions it as a promising candidate for exploring these therapeutic potentials.

One of the most notable aspects of this compound is its synthetic versatility. The Fmoc group not only serves as a protective moiety but also enhances the molecule's stability during synthesis. This makes it an ideal substrate for further functionalization, enabling researchers to explore various substitution patterns and investigate their biological effects.

In terms of applications, this compound has shown potential in the development of peptide-based vaccines and immunotherapies. The Fmoc group's ability to modulate immune responses has been extensively studied, and its incorporation into this molecule could pave the way for novel approaches in vaccine design.

Moreover, advancements in computational chemistry have allowed researchers to predict the pharmacokinetic properties of this compound with greater accuracy. Molecular docking studies have revealed that it exhibits strong binding affinity to several key protein targets, suggesting its potential role in treating conditions such as cancer and inflammatory diseases.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The use of transition metal catalysts has significantly improved the efficiency of these reactions, making large-scale production more feasible.

In conclusion, the compound 3-{(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazole-4-amidocyclohexane-1-carboxylic acid represents a cutting-edge development in chemical research. Its unique structure, combined with its versatile functional groups, positions it as a valuable tool in drug discovery and therapeutic development.